Cas no 17245-60-2 (2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid)

• Product Name: 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid
• CAS No: 17245-60-2
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD14586338
• CID: 1077478
• PubChem ID: 45480052
• Update Time: 2025-10-29

2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid
• 3-Methyl-2-oxo-4-imidazolin-4-carbonsaeure
• AG-L-22285
• CTK4D4241
• ITH000059
• methyloxodihydroimidazolecarboxylicacid
• RP09854
• 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid
• 3-Methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylicacid
• 17245-60-2
• SCHEMBL19243050
• MFCD14586338
• AKOS006354333
• EN300-260284
• DB-194149
• J-512842
• SCHEMBL17450552
• DTXSID80670220
• BF-0008
• A927349
• W11944
• 3-methyl-2-oxo-1H-imidazole-4-carboxylic acid
• CS-0448243

• MDL： MFCD14586338
• Inchi： 1S/C5H6N2O3/c1-7-3(4(8)9)2-6-5(7)10/h2H,1H3,(H,6,10)(H,8,9)
• InChI Key： PGJUXVGLUCTBMN-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C(=O)O)N1C

Computed Properties

• Exact Mass: 142.038
• Monoisotopic Mass: 142.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.482
• Refractive Index: 1.566

2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid

Introduction to 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid (CAS No. 17245-60-2)

2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 17245-60-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid has garnered attention due to its unique structural properties and its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid consists of an imidazole ring substituted with a hydroxyl group at the 2-position, a methyl group at the 1-position, and a carboxylic acid moiety at the 5-position. This arrangement imparts distinct chemical reactivity and solubility characteristics, making it a versatile intermediate in synthetic chemistry. The presence of both hydroxyl and carboxylic acid functional groups allows for further derivatization, enabling the construction of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in imidazole derivatives as pharmacophores due to their broad spectrum of biological interactions. The imidazole core is a common motif in many bioactive molecules, including antifungal agents, antiviral drugs, and metal chelators. 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid represents a promising scaffold for medicinal chemists seeking to develop new therapeutic compounds.

One of the most compelling aspects of 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid is its potential role in modulating enzyme activity. Studies have shown that imidazole derivatives can interact with various enzymes by serving as substrates or inhibitors. For instance, the compound may be explored as a precursor in the synthesis of enzyme inhibitors targeting metabolic pathways relevant to diseases such as diabetes and cancer. The hydroxyl and carboxylic acid groups provide multiple sites for covalent bond formation, allowing for the development of enzyme-targeted prodrugs that release active species under specific physiological conditions.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify novel drug candidates. 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid has been utilized in virtual screening campaigns to identify potential hits against disease-related targets. Its structural features make it an attractive candidate for further optimization through structure-based drug design approaches. By incorporating this compound into lead optimization pipelines, researchers aim to develop molecules with enhanced potency, selectivity, and pharmacokinetic profiles.

Moreover, 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid has found applications in the development of metal chelating agents. Metal ions such as iron and copper play crucial roles in various biological processes, and their dysregulation is associated with numerous diseases. Imidazole-based chelators are known for their ability to bind metal ions tightly, forming stable complexes that can be excreted from the body or used therapeutically to deliver metal-based radiopharmaceuticals for diagnostic imaging or radiotherapy.

Recent advances in synthetic methodologies have enabled more efficient access to complex imidazole derivatives like 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have streamlined the synthesis process, reducing costs and improving yields. These advancements have made it feasible to explore larger libraries of imidazole-based compounds for drug discovery purposes.

The versatility of 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid extends beyond its role as a synthetic intermediate. It has also been investigated for its potential antimicrobial properties. Imidazole derivatives are known to disrupt bacterial cell membranes and inhibit essential metabolic pathways in microorganisms. Preliminary studies suggest that compounds derived from 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid may exhibit activity against multidrug-resistant bacteria, offering a promising alternative to conventional antibiotics.

In conclusion, 2-hydroxy-1-methyl-1H-imidazole-5-carboxylic acid (CAS No. 17245-60-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.